Cas no 81325-25-9 (1H-Imidazole, 1-(2,4,6-trimethylbenzoyl)-)

• Product Name: 1H-Imidazole, 1-(2,4,6-trimethylbenzoyl)-
• CAS No: 81325-25-9
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 704155
• PubChem ID: 12852198
• Update Time: 2025-04-19

1H-Imidazole, 1-(2,4,6-trimethylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-(2,4,6-trimethylbenzoyl)-
• imidazol-1-yl-(2,4,6-trimethylphenyl)methanone
• (1H-Imidazol-1-yl)(mesityl)methanone
• (1H-Imidazol-1-yl)(2,4,6-trimethylphenyl)methanone
• DTXSID30511477
• N-(2,4,6-trimethylbenzoyl)-imidazole
• SCHEMBL10816537
• 81325-25-9
• WVCUKHRGOMTDKS-UHFFFAOYSA-N

• Inchi： 1S/C13H14N2O/c1-9-6-10(2)12(11(3)7-9)13(16)15-5-4-14-8-15/h4-8H,1-3H3
• InChI Key： WVCUKHRGOMTDKS-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC(C)=CC=1C)N1C=NC=C1

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.9Ų